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Compound of Interest

Compound Name: Bis-PEG21-NHS ester

Cat. No.: B6352240

For researchers, scientists, and drug development professionals, Bis-PEG21-NHS ester has
emerged as a critical tool in the field of bioconjugation. This homobifunctional crosslinker,
characterized by a long polyethylene glycol (PEG) spacer, offers enhanced solubility and
flexibility in linking amine-containing biomolecules. This guide provides a comprehensive
overview of its chemical properties, experimental protocols, and key applications.

Bis-PEG21-NHS ester is a valuable reagent for creating stable amide bonds between
molecules with primary amines. Its extended PEG21 spacer arm not only improves the water
solubility of the resulting conjugates but also provides steric accessibility, making it particularly
effective for crosslinking large biomolecules such as proteins and antibodies.[1][2] This reagent
is widely employed in protein crosslinking for structural studies, the development of antibody-
drug conjugates (ADCs), and the synthesis of proteolysis-targeting chimeras (PROTACS).[3][4]

[5]

Core Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Bis-PEG21-NHS ester is
essential for its effective application in research. The following tables summarize key
guantitative data for this crosslinker.
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Identifier Value Reference
Chemical Formula C54H96N2029

Molecular Weight 1237.34 g/mol

CAS Number 2221948-98-5, 1008402-79-6

Purity >95%

Physical Property Description Reference
Appearance Viscous pale liquid or low

melting point solid

Soluble in organic solvents
such as Dimethyl Sulfoxide

Solubility (DMSO), Dimethylformamide
(DMF), Methylene Chloride,
and Acetonitrile.

Store at -20°C with desiccant.
Storage The reagent is moisture-

sensitive.

Reactivity and Stability

The utility of Bis-PEG21-NHS ester is dictated by the reactivity of its N-hydroxysuccinimide
(NHS) ester groups towards primary amines and its stability in aqueous solutions.
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Parameter

Condition

Value Reference

Optimal Reaction pH

For reaction with

primary amines

7.0-8.5

Hydrolysis Half-life of

Gradual reaction,

pH 7.4, 25°C steady state by 2
NHS Esters (General)
hours
Half-life of various
Hydrolysis Half-life of PEG-NHS esters
pH 8.0, 25°C
NHS Esters (General) ranges from ~10 to 34
minutes
Rapid reaction, steady
Hydrolysis Half-life of state within 10
pH 9.0, 25°C

NHS Esters (General)

minutes; half-life

below 9 minutes

Experimental Protocols

Detailed methodologies are crucial for the successful application of Bis-PEG21-NHS ester.

Below are protocols for common experimental procedures.

General Protein Crosslinking

This protocol outlines a general procedure for crosslinking proteins using Bis-PEG21-NHS

ester.

Materials:

Protein of interest

Bis-PEG21-NHS ester

Amine-free buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.2-8.0)

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)
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e Quenching buffer (e.g., 1M Tris-HCI, pH 7.5 or glycine solution)
e Desalting column or dialysis equipment
Procedure:

o Protein Preparation: Dissolve the protein of interest in the amine-free buffer to a final
concentration of 1-10 mg/mL.

o Crosslinker Preparation: Immediately before use, prepare a 10 mM stock solution of Bis-
PEG21-NHS ester in anhydrous DMSO or DMF. To do this, dissolve approximately 5 mg of
the ester in 1 mL of the solvent. It is crucial to allow the reagent vial to equilibrate to room
temperature before opening to prevent moisture condensation.

e Reaction: Add a 10- to 50-fold molar excess of the Bis-PEG21-NHS ester stock solution to
the protein solution. The final concentration of the organic solvent should not exceed 10% of
the total reaction volume.

e Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2
hours on ice.

e Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 20-
50 mM. Incubate for 15 minutes at room temperature.

 Purification: Remove excess crosslinker and byproducts by using a desalting column or
through dialysis against an appropriate buffer.
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Protein of Interest (POI)

Ligand with Amine Bis-PEG21-NHS Ester

Step 1: React one NHS ester

with an amine on one ligand

Purified Intermediate: E3 Ligase Ligand
Ligand-Linker-NHS with Amine

Step 2: React remaining NHS ester
with the amine on the second ligand

Final PROTAC Molecule:
POI Ligand - Linker - E3 Ligand

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Bis-PEG21-NHS Ester
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6352240#chemical-properties-of-bis-peg21-nhs-
ester-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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